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Compound of Interest

Compound Name: Chromone-3-carboxaldehyde

Cat. No.: B097568 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Chromone-3-carboxaldehyde (CAS No. 17422-74-1). Adherence to these procedures is

essential for ensuring personal safety and maintaining a compliant laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Chromone-3-carboxaldehyde is classified as harmful if swallowed and may cause skin, eye,

and respiratory irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects against dust particles

and potential splashes.

Hand Protection Nitrile rubber gloves.
Provides a barrier against skin

contact.

Body Protection A standard laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

To be used in a chemical fume

hood to avoid inhalation of

dust.

Minimizes the risk of

respiratory tract irritation.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Chromone-3-carboxaldehyde is critical to minimize

exposure and prevent contamination.

Pre-Operational Checks
Verify Equipment: Ensure a certified chemical fume hood is operational.

Gather Materials: Have all necessary PPE, weighing papers, spatulas, and sealable

containers readily available.

Prepare Workspace: Designate a specific area for handling, and cover the work surface with

absorbent, disposable bench paper.

Weighing and Handling
Don PPE: Put on a lab coat, safety goggles, and nitrile gloves before entering the designated

handling area.

Work in Fume Hood: Conduct all manipulations of Chromone-3-carboxaldehyde powder

within a certified chemical fume hood.
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Minimize Dust: To reduce dust generation, avoid pouring the powder directly from the bottle.

Instead, use a spatula to carefully transfer small amounts onto a weighing paper or into a

container.

Immediate Sealing: Keep the stock container and any temporary containers tightly sealed

when not in immediate use.

Post-Handling Procedures
Decontaminate: Wipe down the spatula and any other reusable equipment with a suitable

solvent (e.g., 70% ethanol) and dry thoroughly.

Clean Workspace: Carefully fold the disposable bench paper inward to contain any residual

powder and place it in the designated solid waste container. Clean the work surface with an

appropriate solvent.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, and finally, safety goggles.

Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison control center or

doctor immediately for treatment advice.[2][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Disposal Plan
Proper disposal of Chromone-3-carboxaldehyde and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste
Solid Waste: Unused or waste Chromone-3-carboxaldehyde powder should be collected in

a clearly labeled, sealed, and compatible hazardous waste container.

Chemical Neutralization (Expert Consultation Required): While some aldehydes can be

neutralized with reagents like sodium pyrosulfite or oxidized to less hazardous carboxylic

acids, a validated protocol for Chromone-3-carboxaldehyde is not readily available. Do not

attempt chemical neutralization without consulting and receiving explicit approval and a

detailed protocol from your institution's Environmental Health and Safety (EHS) department.

Professional Disposal: The primary and recommended method for disposal is through a

licensed environmental services company.
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Contaminated Materials
PPE: Used gloves, disposable lab coats, and other contaminated PPE should be placed in a

designated hazardous waste container. These items should not be disposed of in the regular

trash.

Empty Containers: Empty containers that held Chromone-3-carboxaldehyde should be

triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected

and disposed of as hazardous chemical waste. After rinsing, the container label should be

defaced, and the container can then be discarded with regular laboratory glass or plastic

waste.

Quantitative Data Summary
Property Value Source

CAS Number 17422-74-1 [2][6]

Molecular Formula C10H6O3 [3][6]

Molecular Weight 174.15 g/mol [1][6]

Appearance Orange solid [3]

Melting Point 151-155 °C

Occupational Exposure Limits Not established [1]

Experimental Workflow
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Workflow for Safe Handling of Chromone-3-carboxaldehyde

Preparation
- Verify fume hood

- Gather PPE and materials
- Prepare workspace

Handling (in Fume Hood)
- Don PPE

- Weigh carefully to minimize dust
- Keep containers sealed

Post-Handling
- Decontaminate equipment

- Clean workspace
- Doff PPE correctly

First Aid (If Exposed)
- Follow specific procedures for ingestion, inhalation, skin, or eye contact

- Seek immediate medical attention

Waste Disposal
- Segregate waste streams

- Dispose of chemical waste, contaminated PPE, and empty containers according to protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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